Cas no 2171419-86-4 ((3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171419-86-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6409994
• PubChem ID: 165532843
• Update Time: 2025-05-23

(3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1579791
• 2171419-86-4
• (3R)-3-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-34-18(13-25(30)29-24(17(2)3)14-26(31)32)15-28-27(33)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m1/s1
• InChI Key： ZLVCZVZXRWSHME-VCUSLETLSA-N
• SMILES： O(C(NCC(CC(N[C@H](CC(=O)O)C(C)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Introduction to (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic Acid

Introduction and Overview

The compound (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid, with CAS No. 2171419-86-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including an ethoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the 3-position of the butanamide moiety. The presence of these groups makes it a versatile molecule with potential applications in drug discovery and development.

Structural Analysis and Key Features

The molecule's structure is characterized by a pentanoic acid backbone, with a 4-methyl substitution, which adds to its hydrophobicity. The butanamide group attached at the 4-position introduces amide functionality, while the Fmoc group serves as a protecting group for the amino functionality. The ethoxy group at the 3-position adds further complexity to the molecule, potentially influencing its solubility and bioavailability. The (R)-configuration at the 3-position indicates that this compound exists as a single enantiomer, which is crucial for its pharmacological activity.

Synthesis and Chemical Properties

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the installation of the Fmoc group via standard peptide coupling techniques, followed by selective protection and deprotection strategies to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to efficiently produce this enantiomerically pure compound. Its chemical stability under physiological conditions has been evaluated, making it suitable for in vivo studies.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to modulate specific G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as cardiovascular disorders and neurodegenerative diseases. Additionally, preclinical data suggest that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

Current Research Trends and Future Directions

Emerging research is focusing on optimizing this compound's bioavailability through structural modifications. For example, scientists are exploring the incorporation of additional hydrophilic groups to enhance solubility without compromising its pharmacological activity. Furthermore, efforts are underway to investigate its mechanism of action at the molecular level using advanced techniques such as cryo-electron microscopy (cryo-EM) and X-ray crystallography.

Conclusion

In conclusion, (3R)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid represents a promising lead compound with significant potential in drug development. Its unique structure, combined with recent advances in synthetic chemistry and biological characterization, positions it as a valuable tool for exploring novel therapeutic strategies. Continued research into its properties will undoubtedly shed light on new opportunities for its application in medicine.